Cas no 95306-64-2 (4-amino-5-methyl-1H-pyridin-2-one)

4-amino-5-methyl-1H-pyridin-2-one structure

95306-64-2 structure

Product Name:4-amino-5-methyl-1H-pyridin-2-one

CAS No:95306-64-2

MF:C₆H₈N₂O

MW:124.1405210495

MDL:MFCD12546373

CID:1036767

PubChem ID:13295732

Update Time:2024-10-25

4-amino-5-methyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-amino-5-methyl-2(1H)-Pyridinone
- 4-Amino-5-methylpyridin-2-ol
- 4-Amino-5-methylpyridin-2(1H)-one
- 4-Amino-2-hydroxy-5-methylpyridine
- 4-amino-5-methyl-1H-pyridin-2-one
- 2(1H)-Pyridinone, 4-amino-5-methyl-
- 4-amino-5-methyl-2-pyridone
- SSQZBQXJYGNUSC-UHFFFAOYSA-N
- 4-Amino-5-methylpyridine-2(1H)-one
- AK128273
- ST2405541
- 4-Amino-5-methyl-2(1H)-pyridinone (ACI)
- 2-Hydroxy-4-amino-5-methylpyridine
- MDL： MFCD12546373
- Inchi： 1S/C6H8N2O/c1-4-3-8-6(9)2-5(4)7/h2-3H,1H3,(H3,7,8,9)
- InChI Key： SSQZBQXJYGNUSC-UHFFFAOYSA-N
- SMILES： O=C1NC=C(C)C(N)=C1

Computed Properties

Exact Mass: 124.06400
Monoisotopic Mass: 124.063662883 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 124.14
XLogP3: -0.8
Topological Polar Surface Area: 55.1

Experimental Properties

Density: 1.137±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 291.0±33.0 ºC (760 Torr),
Flash Point: 129.8±25.4 ºC,
Solubility: Dissolution (70 g/l) (25 º C),
PSA: 59.14000
LogP: 1.25900

4-amino-5-methyl-1H-pyridin-2-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

4-amino-5-methyl-1H-pyridin-2-one Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-amino-5-methyl-1H-pyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A617510-1g	4-Amino-5-methylpyridin-2(1H)-one	95306-64-2		1g	$ 125.00	2022-06-08
TRC	A617510-5g	4-Amino-5-methylpyridin-2(1H)-one	95306-64-2		5g	$ 375.00	2022-06-08
TRC	A617510-25g	4-Amino-5-methylpyridin-2(1H)-one	95306-64-2		25g	$ 1395.00	2022-06-08
Alichem	A029015357-5g	4-Amino-2-hydroxy-5-methylpyridine	95306-64-2	95%	5g	$469.03	2023-08-31
Alichem	A029015357-10g	4-Amino-2-hydroxy-5-methylpyridine	95306-64-2	95%	10g	$844.67	2023-08-31
Alichem	A029015357-25g	4-Amino-2-hydroxy-5-methylpyridine	95306-64-2	95%	25g	$1879.38	2023-08-31
abcr	AB440984-1 g	4-Amino-5-methylpyridin-2-ol, 95%; .	95306-64-2	95%	1g	€238.20	2023-04-22
abcr	AB440984-5 g	4-Amino-5-methylpyridin-2-ol, 95%; .	95306-64-2	95%	5g	€434.10	2023-04-22
ChemScence	CS-W022074-1g	4-Amino-5-methylpyridin-2-ol	95306-64-2	≥98.0%	1g	$65.0	2022-04-26
ChemScence	CS-W022074-5g	4-Amino-5-methylpyridin-2-ol	95306-64-2	≥98.0%	5g	$299.0	2022-04-26

4-amino-5-methyl-1H-pyridin-2-one Production Method

Production Method 1

79055-62-2

95306-64-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Toluene ; 20 h, 160 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7.0

Reference

: Preparation of finerenone intermediate 4-amino-5-picoline 2-ol

, China, , ,

Production Method 2

41935-71-1

95306-64-2

Reaction Conditions

1.1 Reagents: Ammonia , Ammonium bromide ; 20 h, 90 bar, 170 °C
1.2 Reagents: Water ; 170 °C → 80 °C; cooled; 2 h, 0 - 5 °C

Reference

: Process for the preparation of 4-amino-5-methylpyridone

, World Intellectual Property Organization, , ,

Production Method 3

79055-62-2

95306-64-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethylene glycol ; 130 - 135 °C; 135 °C → 150 °C; 150 °C
1.2 Reagents: Water ; pH 5 - 6

Reference

: Method for preparation of 2-hydroxy-4-amino-5-methylpyridine

, China, , ,

Production Method 4

1260663-96-4

95306-64-2

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Acetic acid , Water ; 4 - 6 h, 100 °C
1.2 Reagents: Ammonia , Water ; pH 7 - 8

Reference

: Preparation method of Finerenone intermediate for reducing coupling impurities

, China, , ,

Production Method 5

79055-62-2

95306-64-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethylene glycol ; rt; 4 - 8 h, rt → 160 °C; 160 °C → 30 °C
1.2 Reagents: Hydrochloric acid Solvents: Methanol ; pH 2 - 3, 20 - 30 °C

Reference

: Method for preparing 2-hydroxy-4-amino-5-picoline using 2-chloro-5-picoline and oxidant

, China, , ,

Production Method 6

95306-62-0

95306-64-2

Reaction Conditions

Reference

: A general route to 5- and 6-substituted 4-amino-2-oxo-1,2-dihydropyridines

Nguyen Chi Hung; Bisagni, Emile, Synthesis, 1984, (9), 765-6

Production Method 7

79055-62-2

95306-64-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 16 h, 12.5 bar, rt → 180 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

: Process for the preparation of 4-amino-5-methyl-2(1H)-pyridinone, intermediate compound in the synthesis of the MR antagonist finerenone, from 2-chloro-5-methyl-4-nitro-pyridine-1-oxide using the intermediate compound 2-chloro-5-methyl-4-pyridinamine

, World Intellectual Property Organization, , ,

4-amino-5-methyl-1H-pyridin-2-one Raw materials

4-amino-5-methyl-1H-pyridin-2-one Preparation Products

4-amino-5-methyl-1H-pyridin-2-one (95306-64-2)

4-amino-5-methyl-1H-pyridin-2-one Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:95306-64-2)4-amino-5-methyl-1H-pyridin-2-one

Order Number:A859093

Stock Status:in Stock

Quantity:50.0g/100.0g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:16

Price ($):261.0/521.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:95306-64-2)4-AMino-5-Methylpyridin-2-ol

Order Number:sfd711

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:95306-64-2)4-Amino-2-hydroxy-5-methylpyridine

Order Number:LE7202

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:57

Price ($):discuss personally

Email:18501500038@163.com

4-amino-5-methyl-1H-pyridin-2-one Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Emerging investigators

Polym. Chem., 2015,6, 5501-5502
5. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245

Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

95306-64-2 (4-amino-5-methyl-1H-pyridin-2-one) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:95306-64-2)4-amino-5-methyl-1H-pyridin-2-one

Purity:99%/99%

Quantity:50.0g/100.0g

Price ($):261.0/521.0

Suzhou Senfeida Chemical Co., Ltd

(CAS:95306-64-2)4-AMino-5-Methylpyridin-2-ol

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 95306-64-2 (4-amino-5-methyl-1H-pyridin-2-one)

4-amino-5-methyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-amino-5-methyl-1H-pyridin-2-one Security Information

4-amino-5-methyl-1H-pyridin-2-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-amino-5-methyl-1H-pyridin-2-one Pricemore >>

4-amino-5-methyl-1H-pyridin-2-one Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

4-amino-5-methyl-1H-pyridin-2-one Raw materials

4-amino-5-methyl-1H-pyridin-2-one Preparation Products

4-amino-5-methyl-1H-pyridin-2-one Suppliers

4-amino-5-methyl-1H-pyridin-2-one Related Literature

Related Categories

95306-64-2 (4-amino-5-methyl-1H-pyridin-2-one) Related Products